Cas no 463356-00-5 (Sordarin sodium salt)

• Product Name: Sordarin sodium salt
• CAS No: 463356-00-5
• MF: C₂₇H₃₉NaO₈
• MW: 514.583540201187
• CID: 930335
• PubChem ID: 23702146
• Update Time: 2025-10-30

Sordarin sodium salt Chemical and Physical Properties

Names and Identifiers

• sordarin sodium salt
• Sodium;2-[(3,4-dihydroxy-5-methoxy-6-methyloxan-2-yl)oxymethyl]-9-formyl-5-methyl-13-propan-2-yltetr
• Sordarin sodium
• Sordarin (sodium)
• Sordarin (sodium salt)
• HY-126396
• (1R,3AR,4S,4aR,7R,7aR,8aS)-8a-[[(6-deoxy-4-O-methyl-
• DA-67697
• 463356-00-5
• G13466
• CS-0103327
• Sordarin sodium salt, from Sordaria araneosa, >=98% (HPLC), solid
• sodium;(1R,2S,4R,5R,8R,9S,11R)-2-[[(2R,3S,4S,5S,6R)-3,4-dihydroxy-5-methoxy-6-methyloxan-2-yl]oxymethyl]-9-formyl-5-methyl-13-propan-2-yltetracyclo[7.4.0.02,11.04,8]tridec-12-ene-1-carboxylate
• A-D-altropyranosyl)oxy]methyl]-4-formyl-4,4a,5,6,7,7a,8,8a-octahydro-7-methyl-3-(1-methylethyl)-1,4-methano-s-indacene-3a(1H)-carboxylic acid, monosodium salt
• Sordarin sodium salt

• Inchi： 1S/C27H40O8.Na/c1-13(2)19-8-16-9-25(11-28)18-7-6-14(3)17(18)10-26(16,27(19,25)24(31)32)12-34-23-21(30)20(29)22(33-5)15(4)35-23;/h8,11,13-18,20-23,29-30H,6-7,9-10,12H2,1-5H3,(H,31,32);/q;+1/p-1
• InChI Key： ILUKWKGTAAZHDW-UHFFFAOYSA-M
• SMILES： [Na+].O(C1C(C(C(C(C)O1)OC)O)O)CC12CC3C(C)CCC3C3(C=O)CC1C=C(C(C)C)C23C(=O)[O-]

Computed Properties

• Exact Mass: 514.25426248g/mol
• Monoisotopic Mass: 514.25426248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 923
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 125

Experimental Properties

• Solubility: H2O: soluble ≤10mg/mL

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides

Additional information on Sordarin sodium salt

Introduction to Sordarin sodium salt (CAS No: 463356-00-5)

Sordarin sodium salt, identified by the Chemical Abstracts Service Number (CAS No) 463356-00-5, is a compound of significant interest in the field of pharmaceutical chemistry and microbiology. This compound has garnered attention due to its unique chemical structure and its potential applications in various biological and medical research areas. The sodium salt form of sordarin enhances its solubility and bioavailability, making it a valuable candidate for further investigation in drug development and therapeutic interventions.

The chemical structure of Sordarin sodium salt (CAS No: 463356-00-5) features a complex heterocyclic framework, which is typical of many bioactive molecules derived from natural sources. Sordarin itself is known for its antimicrobial properties, particularly against certain fungal species. The sodium salt modification not only improves the compound's pharmacokinetic profile but also opens up new avenues for studying its mechanisms of action at the molecular level.

In recent years, there has been a growing interest in exploring the therapeutic potential of Sordarin sodium salt. One of the most compelling areas of research involves its role in combating drug-resistant fungal infections. Fungal pathogens are becoming increasingly challenging to treat due to the rise of multidrug-resistant strains. The antimicrobial activity of sordarin has been demonstrated against various fungi, including those that are resistant to conventional antifungal agents. This makes Sordarin sodium salt (CAS No: 463356-00-5) a promising candidate for developing novel antifungal therapies.

Moreover, the structural complexity of sordarin has led researchers to investigate its potential as a scaffold for drug design. By modifying its chemical structure, scientists aim to develop derivatives with enhanced efficacy and reduced toxicity. The sodium salt form provides a stable and soluble platform for such structural modifications, facilitating the synthesis and characterization of novel compounds.

The pharmacological properties of Sordarin sodium salt have been extensively studied in vitro and in vivo. Initial studies have shown that it exhibits potent inhibitory effects on fungal growth by interfering with essential cellular processes such as DNA replication and cell wall synthesis. These mechanisms are distinct from those of conventional antifungal drugs, which suggests that sordarin could be used in combination therapy to overcome resistance issues.

Recent advancements in high-throughput screening technologies have enabled researchers to identify new applications for Sordarin sodium salt. These technologies have facilitated the discovery of additional bioactivities beyond its primary antimicrobial function. For instance, studies have hinted at its potential role in modulating immune responses, making it a candidate for immunomodulatory therapies. This broadens the scope of research into sordarin and highlights its versatility as a pharmacological agent.

The synthesis of Sordarin sodium salt (CAS No: 463356-00-5) involves multi-step organic reactions that require precise control over reaction conditions. Advances in synthetic methodologies have improved the yield and purity of sordarin derivatives, making them more suitable for clinical trials and commercial production. The development of efficient synthetic routes is crucial for ensuring the availability of this compound for further research and therapeutic applications.

In conclusion, Sordarin sodium salt, with its unique chemical properties and broad spectrum of biological activities, represents a significant advancement in pharmaceutical chemistry. Its potential applications in treating fungal infections, modulating immune responses, and serving as a drug scaffold underscore its importance in modern medicine. As research continues to uncover new aspects of this compound's bioactivity, it is likely that Sordarin sodium salt will play an increasingly vital role in addressing some of the most pressing challenges in healthcare today.